(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol (2-Methoxy-4,6-dimethylpyridin-3-yl)methanol
Brand Name: Vulcanchem
CAS No.: 26413-74-1
VCID: VC3395686
InChI: InChI=1S/C9H13NO2/c1-6-4-7(2)10-9(12-3)8(6)5-11/h4,11H,5H2,1-3H3
SMILES: CC1=CC(=NC(=C1CO)OC)C
Molecular Formula: C9H13NO2
Molecular Weight: 167.2 g/mol

(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol

CAS No.: 26413-74-1

Cat. No.: VC3395686

Molecular Formula: C9H13NO2

Molecular Weight: 167.2 g/mol

* For research use only. Not for human or veterinary use.

(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol - 26413-74-1

Specification

CAS No. 26413-74-1
Molecular Formula C9H13NO2
Molecular Weight 167.2 g/mol
IUPAC Name (2-methoxy-4,6-dimethylpyridin-3-yl)methanol
Standard InChI InChI=1S/C9H13NO2/c1-6-4-7(2)10-9(12-3)8(6)5-11/h4,11H,5H2,1-3H3
Standard InChI Key GUTYLNWHYDHWJI-UHFFFAOYSA-N
SMILES CC1=CC(=NC(=C1CO)OC)C
Canonical SMILES CC1=CC(=NC(=C1CO)OC)C

Introduction

(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol is an organic compound with the molecular formula C₉H₁₃NO₂ and a molecular weight of 167.21 g/mol . It is part of a broader class of pyridine derivatives, which are widely used in pharmaceuticals and life science research due to their diverse biological activities.

Synthesis and Preparation

While specific synthesis methods for (2-methoxy-4,6-dimethylpyridin-3-yl)methanol are not detailed in the available literature, pyridine derivatives are often synthesized through various organic reactions, including nucleophilic substitutions and cross-coupling reactions . These methods involve the use of palladium catalysts and other reagents to introduce specific functional groups onto the pyridine ring.

Suppliers and Availability

(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol is available from several chemical suppliers, including American Elements and BLD Pharm . These companies offer the compound in various quantities, often with options for custom synthesis and high-purity forms.

Safety and Handling

Safety data for (2-methoxy-4,6-dimethylpyridin-3-yl)methanol is limited, but it is generally recommended to handle organic compounds with caution, using appropriate protective equipment and following standard laboratory safety protocols.

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